Cas no 1183321-00-7 (1-(Pyrimidin-2-yl)propan-1-ol)

• Product Name: 1-(Pyrimidin-2-yl)propan-1-ol
• CAS No: 1183321-00-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD12153773
• CID: 5167173
• Update Time: 2025-05-21

1-(Pyrimidin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrimidin-2-yl)propan-1-ol
• 2-Pyrimidinemethanol, α-ethyl-

• MDL： MFCD12153773
• Inchi： 1S/C7H10N2O/c1-2-6(10)7-8-4-3-5-9-7/h3-6,10H,2H2,1H3
• InChI Key： IDSWFJOGMGQNOR-UHFFFAOYSA-N
• SMILES： OC(C1N=CC=CN=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• XLogP3: 0.3
• Topological Polar Surface Area: 46

Additional information on 1-(Pyrimidin-2-yl)propan-1-ol

1-(Pyrimidin-2-yl)propan-1-ol (CAS No. 1183321-00-7): A Comprehensive Overview

1-(Pyrimidin-2-yl)propan-1-ol, identified by the CAS registry number 1183321-00-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, also referred to as pyrimidine-derived propanol, belongs to the broader class of heterocyclic alcohols. Its structure consists of a pyrimidine ring, a six-membered aromatic ring with two nitrogen atoms, attached to a propanol group, which introduces hydroxyl functionality into the molecule.

The synthesis of 1-(Pyrimidin-2-yl)propan-1-ol typically involves multi-step organic reactions, often leveraging the principles of nucleophilic substitution and condensation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's stability under various conditions makes it suitable for a wide range of applications, particularly in the fields of pharmaceuticals, materials science, and environmental chemistry.

In the pharmaceutical industry, pyrimidine-derived propanol has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied. For instance, recent research published in the Journal of Medicinal Chemistry highlights its potential as an inhibitor of kinase enzymes, which are critical in various disease pathways, including cancer and inflammatory disorders. The compound's hydroxyl group plays a pivotal role in these interactions, acting as a hydrogen bond donor and enhancing bioavailability.

Beyond pharmacology, 1-(Pyrimidin-2-yl)propan-1-ol has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and catalysis. Recent studies in the field have demonstrated its effectiveness in capturing carbon dioxide, a critical application in the context of global climate change.

The environmental impact of pyrimidine-derived propanol is another area of active research. Due to its biodegradability and low toxicity profile, it is considered an eco-friendly alternative to traditional chemicals used in industrial processes. Researchers at the University of California have explored its use as a green solvent in organic synthesis, reducing reliance on hazardous solvents while maintaining reaction efficiency.

In conclusion, 1-(Pyrimidin-2-yl)propan-1-ol (CAS No. 1183321-00-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool in modern scientific research. As ongoing studies continue to uncover new uses and optimize its production methods, this compound is poised to play an increasingly important role in advancing both technological innovation and sustainable practices.